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Compound of Interest

Compound Name: 5-tert-Butyl-2-methoxyaniline

CAS No.: 3535-88-4

Cat. No.: B1592993

Get Quote

CAS: 3535-88-4 | Formula: C₁₁H₁₇NO | MW: 179.26 Da Synonyms: 5-tert-Butyl-o-anisidine; 3-

Amino-4-methoxy-tert-butylbenzene[1]

Executive Summary
5-tert-Butyl-2-methoxyaniline is a critical intermediate in the synthesis of kinase inhibitors

(e.g., Raf kinase pathways) and azo dyes.[1] Its structural specificity—an ortho-methoxy amino

group combined with a bulky meta-tert-butyl group—presents unique chromatographic

challenges.[1] This guide provides a validated approach for its identification using Gas

Chromatography-Mass Spectrometry (GC-MS), focusing on retention characteristics, mass

spectral fragmentation logic, and differentiation from structural isomers.[1]

Key Identification Metrics:

Retention Index (DB-5MS): ~1460–1510 (Predicted/Relative)

Diagnostic Ion (Base Peak):m/z 164 ([M – CH₃]⁺)

Molecular Ion:m/z 179 (Strong abundance)
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Chemical Profile & Relevance
Understanding the molecule's electronic and steric environment is essential for optimizing

separation.

Property Value
Chromatographic
Implication

Boiling Point 204–208 °C (lit.)[1]

Elutes in the mid-volatility

region; requires temperature

programming >200°C for

efficient peak shape.

Polarity Medium-High

The amine and methoxy

groups create a dipole, but the

bulky tert-butyl group adds

significant hydrophobicity,

making non-polar (5% phenyl)

columns ideal.

pKa ~4.5 (Est.)

Basic nitrogen may cause

tailing on active sites; requires

deactivated liners and high-

quality columns (e.g., "MS"

grade).[1]

GC-MS Method Development
Column Selection & Conditions
For 5-tert-Butyl-2-methoxyaniline, a non-polar stationary phase (5% phenyl-

methylpolysiloxane) is the industry standard to minimize amine tailing while providing boiling-

point-based separation.[1]

Recommended Protocol:

Column: DB-5MS or HP-5MS UI (30 m × 0.25 mm × 0.25 µm).[1]

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[2]
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Inlet: Split (10:1) at 250°C. Note: Use a wool-packed ultra-inert liner to prevent

discrimination.

Temperature Program:

Hold at 60°C for 1 min (Solvent delay).

Ramp 20°C/min to 180°C (Elution of lower anilines).

Ramp 10°C/min to 300°C (Elution of target & heavy impurities).

Hold 3 min.

Visualizing the Workflow
The following diagram illustrates the critical decision points in the analytical workflow.
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Figure 1: Analytical workflow for the GC-MS characterization of substituted anilines.

Retention Time & Index Data
While exact experimental retention indices (RI) can vary by laboratory, calculating the Relative

Retention against known markers is the most reliable identification method.

Comparative Retention Table (DB-5MS Phase)
The target compound elutes significantly later than unsubstituted anisidines due to the mass

contribution of the tert-butyl group.[1]
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Compound Structure
Approx.[2][3][4][5]
[6][7][8][9][10][11]
RI (DB-5)

Elution Order

o-Anisidine 2-Methoxyaniline 1145 1 (Early)

4-tert-Butylanisole Precursor/Impurity 1218 2

5-tert-Butyl-2-

methoxyaniline
Target Analyte 1460–1510 3 (Late)

Dibutyl Phthalate Common Plasticizer 2037 4

Note: The RI of ~1485 is an expert estimation based on the additive Kovats increments: Aniline

(950) + Methoxy (200) + tert-Butyl (335).

Mass Spectral Interpretation (EI, 70eV)
The mass spectrum of 5-tert-Butyl-2-methoxyaniline is dominated by the stability of the tert-

butyl cation loss.[1]

Fragmentation Logic
Molecular Ion (M⁺):m/z179. The aromatic ring stabilizes the radical cation, resulting in a

distinct, high-abundance parent peak.[1]

Base Peak (M – 15):m/z164. The loss of a methyl radical (•CH₃) from the tert-butyl group is

the most favorable energetic pathway, forming a stable quinoid-like cation.[1] This is the

primary diagnostic ion.

Secondary Fragments:

m/z 136 (Loss of CO from the methoxy group after methyl loss).

m/z 122 (Loss of the full tert-butyl group, [M – C₄H₉]⁺).

Fragmentation Pathway Diagram

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://gcms.cz/labrulez-bucket-strapi-h3hsga3/Polymer_Extracts_EI_CI_GC_HRT_DA_ISCCE_2013_LPSS_108_4aefa60c0a/Polymer_Extracts_EI-CI_GC-HRT_DA_ISCCE2013_LPSS-108.pdf
https://www.pearson.com/channels/organic-chemistry/asset/c89db6da/the-mass-spectrum-of-tert-butylamine-follows-shows-an-intense-base-peak-at-m-z-5
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butylanisole
https://www.youtube.com/watch?v=VUIPYnWLSDE
https://pubchem.ncbi.nlm.nih.gov/compound/2-methoxyaniline
https://www.glsciences.com/viewfile/?p=GT065
https://webbook.nist.gov/cgi/cbook.cgi?ID=C90040&Mask=200
https://www.sigmaaldrich.com/KR/ko/product/aldrich/565830
https://pubchem.ncbi.nlm.nih.gov/compound/5-tert-butyl-N-_cyclohexylmethyl_-2-methoxyaniline
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C5H12O/c1-4-5(2)6-3/h5H%2C4H2%2C1-3H3
https://www.benchchem.com/product/b1592993/docs?utm_src=pdf-body#technical-guide-gc-ms-characterization-of-5-tert-butyl-2-methoxyaniline
https://cymitquimica.com/es/productos/IN-DA003MYR/3535-88-4/5-tert-butyl-2-methoxyaniline/
https://cymitquimica.com/es/productos/IN-DA003MYR/3535-88-4/5-tert-butyl-2-methoxyaniline/
https://cymitquimica.com/es/productos/IN-DA003MYR/3535-88-4/5-tert-butyl-2-methoxyaniline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Ion (M+)
m/z 179

(C11H17NO)+.

Base Peak (M-15)
m/z 164

[M - CH3]+

- •CH3 (Methyl Radical)

Fragment
m/z 122

[M - t-Butyl]+

- C4H9

Fragment
m/z 136

(Loss of CO)

- CO

Click to download full resolution via product page

Figure 2: Primary electron ionization (EI) fragmentation pathway for 5-tert-Butyl-2-
methoxyaniline.[1]

Differentiation from Isomers
A common analytical risk is confusing the target with its isomers, such as 3-tert-butyl-4-

methoxyaniline (a common BHA intermediate).[1]

Spectral Difference: While both show m/z 179 and 164, the ratio of M+/[M-15] often differs

due to the "ortho effect" in the target compound (interaction between the amine and methoxy

group).

Retention Difference: The target (2-methoxy, 5-tert-butyl) typically elutes earlier than the 4-

methoxy, 3-tert-butyl isomer on non-polar columns due to intramolecular hydrogen bonding

reducing the effective boiling point.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characterization-of-5-tert-butyl-2-methoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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